Cas no 5457-42-1 (3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)-)
5457-42-1 structure
Product Name:3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)-
3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)-
- 2,2,4,4-tetramethyl-3-propan-2-yl-pentan-3-ol
- 2,2,4,4-tetramethyl-3-propan-2-ylpentan-3-ol
- 2,2,4,4-tetramethyl-3-isopropylpentan-3-ol
- 3-isopropyl-2,2,4,4-tetramethyl-pentan-3-ol
- di-tert-butylisopropylmethanol
- isopropyl-di-tert-butyl-carbinol
- 2,2,4,4-Tetramethyl-3-(propan-2-yl)pentan-3-ol
- NSC24851
- NSC-24851
- 5457-42-1
- 3-isopropyl-2,2,4,4-tetramethyl-3-pentanol
- DTXSID60282183
- 3-(1-Methylethyl)-2,2,4,4-tetramethyl-3-pentanol
-
- Inchi： 1S/C12H26O/c1-9(2)12(13,10(3,4)5)11(6,7)8/h9,13H,1-8H3
- InChI Key： DXYPGMZJNUIZMU-UHFFFAOYSA-N
- SMILES： OC(C(C)C)(C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 186.19800
- Monoisotopic Mass: 186.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.829
- Boiling Point: 196.4°Cat760mmHg
- Flash Point: 74.3°C
- Refractive Index: 1.438
- PSA: 20.23000
- LogP: 3.46570
3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)- Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5457-42-1 (3-Pentanol,2,2,4,4-tetramethyl-3-(1-methylethyl)-) Related Products
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